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Compound of Interest

Compound Name: 3-Propylbenzoic acid

Cat. No.: B2530097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Propylbenzoic acid, a substituted aromatic carboxylic acid, serves as a versatile building

block in organic synthesis and holds potential for investigation in medicinal chemistry and

materials science. This technical guide provides a comprehensive overview of its chemical and

physical properties, detailed experimental protocols for its synthesis and purification, and an

analysis of its spectral data. Furthermore, it explores the potential biological activities of 3-
propylbenzoic acid by examining the known effects of related benzoic acid derivatives on

cellular signaling pathways relevant to drug discovery.

Chemical and Physical Properties
3-Propylbenzoic acid is a solid at room temperature with a molecular formula of C₁₀H₁₂O₂ and

a molecular weight of 164.20 g/mol .[1] Its structure consists of a benzene ring substituted with

a propyl group and a carboxylic acid group at the meta position.

Table 1: Physical and Chemical Properties of 3-
Propylbenzoic Acid
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Property Value Reference

IUPAC Name 3-propylbenzoic acid [1]

Molecular Formula C₁₀H₁₂O₂ [1]

Molecular Weight 164.20 g/mol [1]

XLogP3 3.3 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 3 [1]

Exact Mass 164.083729621 Da [1]

Monoisotopic Mass 164.083729621 Da [1]

Topological Polar Surface Area 37.3 Å² [1]

Heavy Atom Count 12 [1]

Complexity 159 [1]

Experimental Protocols
Synthesis of 3-Propylbenzoic Acid via Oxidation of 3-
Propyltoluene
A common and effective method for the synthesis of 3-propylbenzoic acid is the oxidation of

the corresponding alkylbenzene, 3-propyltoluene, using a strong oxidizing agent such as

potassium permanganate (KMnO₄) in a basic aqueous solution.

Experimental Workflow for Oxidation of 3-Propyltoluene
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Workflow for the Synthesis of 3-Propylbenzoic Acid

Start: Combine 3-propyltoluene, water, and NaOH in a round-bottom flask.

Slowly add KMnO4 in portions while stirring.

Heat the mixture to reflux for several hours.

Cool the reaction mixture to room temperature.

Filter to remove manganese dioxide (MnO2).

Acidify the filtrate with concentrated HCl to precipitate the product.

Isolate the crude 3-propylbenzoic acid by vacuum filtration.

Wash the crystals with cold water.

Dry the purified product.

End: Obtain crude 3-propylbenzoic acid.
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Workflow for the Purification of 3-Propylbenzoic Acid

Start: Dissolve crude 3-propylbenzoic acid in a minimum amount of hot solvent.

Perform hot gravity filtration to remove insoluble impurities (optional).

Allow the solution to cool slowly to room temperature.

Further cool in an ice bath to maximize crystal formation.

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent.

Dry the purified crystals.

End: Obtain pure 3-propylbenzoic acid.
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Potential HDAC Inhibition by 3-Propylbenzoic Acid
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Potential Modulation of NF-κB Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of 3-Propylbenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2530097#3-propylbenzoic-acid-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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